Cas no 10153-83-0 (Pentanoic acid,2,4-dioxo-, butyl ester)

• Product name: Pentanoic acid,2,4-dioxo-, butyl ester
• CAS No: 10153-83-0
• MF: C₉H₁₄O₄
• MW: 186.20506
• CID: 222947
• PubChem ID: 82412

Pentanoic acid,2,4-dioxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2,4-dioxo-, butyl ester
• butyl 2,4-dioxopentanoate
• butyl 2,4-dioxovalerate
• Einecs 233-423-6
• 2,4-Dioxovaleric acid butyl ester
• 94443GXS2V
• UNII-94443GXS2V
• VALERIC ACID, 2,4-DIOXO-, BUTYL ESTER
• 10153-83-0
• DTXSID40143985
• butyl 2,4-dioxo-pentanoate
• Pentanoic acid, 2,4-dioxo-, butyl ester
• NS00023065

• Inchi： InChI=1S/C9H14O4/c1-3-4-5-13-9(12)8(11)6-7(2)10/h3-6H2,1-2H3
• InChI Key： FOMYYQMPVKGWON-UHFFFAOYSA-N
• SMILES： CCCCOC(C(CC(=O)C)=O)=O

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Density: 1.065
• Boiling Point: 252.4°Cat760mmHg
• Flash Point: 104.6°C
• Refractive Index: 1.434
• PSA: 60.44